Cas no 882679-88-1 (4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide)

• Product Name: 4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• CAS No: 882679-88-1
• MF: C₁₄H₂₀BNO₃
• MW: 261.124504089355
• MDL: MFCD18730410
• CID: 2124318
• PubChem ID: 59544853
• Update Time: 2025-09-26

4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• IGWSRFURPVWHEG-UHFFFAOYSA-N
• SY220370
• 5-carbamoyl-2-methylphenylboronic Acid Pinacol Ester
• 4-methyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)benzamide
• EN300-332854
• DB-306031
• 4-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• SCHEMBL1347543
• 882679-88-1
• HS-9063
• Z2049929722
• MFCD18730410
• CS-0458444
• A1-25264
• 4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide

• MDL： MFCD18730410
• Inchi： 1S/C14H20BNO3/c1-9-6-7-10(12(16)17)8-11(9)15-18-13(2,3)14(4,5)19-15/h6-8H,1-5H3,(H2,16,17)
• InChI Key： IGWSRFURPVWHEG-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C(N)=O)C=CC=2C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 261.1536237g/mol
• Monoisotopic Mass: 261.1536237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides